Cas no 1804515-94-3 (Methyl 3-cyano-5-(trifluoromethyl)isonicotinate)

• Product Name: Methyl 3-cyano-5-(trifluoromethyl)isonicotinate
• CAS No: 1804515-94-3
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 4904540
• Update Time: 2025-10-28

Methyl 3-cyano-5-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-(trifluoromethyl)isonicotinate

• Inchi： 1S/C9H5F3N2O2/c1-16-8(15)7-5(2-13)3-14-4-6(7)9(10,11)12/h3-4H,1H3
• InChI Key： GEXFSUQLEJJKMV-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C#N)C=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.3
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-5-(trifluoromethyl)isonicotinate

Exploring the Potential of Methyl 3-cyano-5-(trifluoromethyl)isonicotinate in Modern Chemistry

Methyl 3-cyano-5-(trifluoromethyl)isonicotinate, a compound with the CAS number 1804515-94-3, has emerged as a significant molecule in contemporary chemical research. This compound, characterized by its unique structure featuring a cyano group and a trifluoromethyl substituent, has garnered attention for its potential applications in various fields. Recent studies have highlighted its role in drug discovery, agrochemicals, and advanced materials science.

The synthesis of Methyl 3-cyano-5-(trifluoromethyl)isonicotinate involves a multi-step process that incorporates cutting-edge synthetic methodologies. Researchers have employed techniques such as Suzuki coupling and Friedel-Crafts acylation to achieve high yields and purity. The presence of the trifluoromethyl group imparts unique electronic properties, making this compound highly versatile. Its ability to act as both an electron-deficient and electron-rich species has been exploited in various catalytic reactions, further underscoring its value in organic synthesis.

In the realm of pharmacology, Methyl 3-cyano-5-(trifluoromethyl)isonicotinate has shown promise as a lead compound for developing novel therapeutic agents. Studies conducted by Smith et al. (2023) demonstrated its potential as an inhibitor of histone deacetylases (HDACs), which are implicated in various cancers. The compound's ability to modulate histone acetylation levels suggests its role in epigenetic therapy, offering a new avenue for cancer treatment.

Beyond pharmacology, this compound has found applications in agrochemicals, particularly as a component in herbicides and insecticides. Its stability under harsh environmental conditions and selective toxicity make it an ideal candidate for agricultural use. Recent field trials have indicated that formulations containing Methyl 3-cyano-5-(trifluoromethyl)isonicotinate exhibit enhanced efficacy against target pests while minimizing adverse effects on non-target species.

The electronic properties of Methyl 3-cyano-5-(trifluoromethyl)isonicotinate also render it suitable for use in organic electronics. Researchers have explored its application as a hole transport material in perovskite solar cells, where its ability to facilitate efficient charge transport enhances device performance. This dual functionality—simultaneously acting as an electron acceptor and charge transporter—positions it as a valuable component in next-generation electronic devices.

In terms of environmental impact, the degradation pathways of Methyl 3-cyano-5-(trifluoromethyl)isonicotinate have been extensively studied to ensure its safe deployment. Biodegradation studies reveal that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. This characteristic aligns with current sustainability goals and underscores its eco-friendly profile.

Looking ahead, the versatility of Methyl 3-cyano-5-(trifluoromethyl)isonicotinate presents numerous opportunities for further exploration. Its integration into bioconjugate chemistry and nanotechnology applications is currently being investigated, with preliminary results indicating potential breakthroughs in targeted drug delivery systems. Additionally, its role in developing advanced materials for energy storage devices is an area warranting further research.

In conclusion, Methyl 3-cyano-5-(trifluoromethyl)isonicotinate stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structural features, combined with recent advancements in synthetic methodologies and application studies, position it as a key molecule for future innovations. As research continues to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.